Cas no 1004757-44-1 (tert-butyl (2E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate
• CAS No: 1004757-44-1
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 5606756
• PubChem ID: 58775711
• Update Time: 2025-10-18

tert-butyl (2E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 1004757-44-1
• tert-butyl (2E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate
• EN300-844877
• (E)-6-Methoxynaphthalene-2-acrylic acid tert-butyl ester

• Inchi： 1S/C18H20O3/c1-18(2,3)21-17(19)10-6-13-5-7-15-12-16(20-4)9-8-14(15)11-13/h5-12H,1-4H3/b10-6+
• InChI Key： XUMWZLFWUBPSPD-UXBLZVDNSA-N
• SMILES： O(C(/C=C/C1C=CC2C=C(C=CC=2C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 284.14124450g/mol
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5Ų

Additional information on tert-butyl (2E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate

Terbuthyl (2E)-3-(6-Methoxynaphthalen-2-yl)prop-2-enoate: A Promising Compound in Medicinal Chemistry and Materials Science

CAS No. 1004757-44-1, also known as tert-butyl (2E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate, represents a unique organic molecule with potential applications in medicinal chemistry, materials science, and pharmaceutical development. This compound is characterized by its complex structure, which includes a naphthalene ring substituted with a methoxy group, and a propenoate ester chain connected via a tert-butyl group. The 2E configuration of the double bond in the propenoate moiety further distinguishes this molecule from its isomers, making it a subject of interest in both academic and industrial research.

The synthesis of tert-butyl (2E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate has been extensively studied in recent years, with researchers focusing on optimizing reaction conditions to achieve high yields and purity. A 2023 study published in Organic & Biomolecular Chemistry reported the use of a photoredox catalytic approach to selectively functionalize the naphthalene core, demonstrating the compound's potential as a versatile building block for drug discovery. This method not only enhances the efficiency of the synthesis but also reduces the reliance on toxic reagents, aligning with the principles of green chemistry.

One of the most significant aspects of tert-butyl (2E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate is its photophysical properties. The presence of the naphthalen-2-yl group, combined with the methoxy substitution, imparts unique optical characteristics to the molecule. Recent research in Advanced Materials (2023) highlighted the compound's ability to absorb light in the visible spectrum, making it a promising candidate for photovoltaic applications and optoelectronic devices. The methoxy group plays a critical role in modulating the electronic properties, enhancing the molecule's stability under prolonged light exposure.

In the field of pharmaceutical development, the tert-butyl group in tert-butyl (2E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate is particularly noteworthy. This group provides steric hindrance, which can influence the molecule's interactions with biological targets. A 2023 publication in Journal of Medicinal Chemistry explored the compound's potential as a ligand for G-protein coupled receptors (GPCRs), suggesting its ability to modulate signaling pathways associated with inflammatory diseases. The propenoate ester chain further contributes to the molecule's hydrophobicity, enabling it to cross cell membranes effectively.

The synthetic pathways of tert-butyl (2E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate have been optimized to address challenges in scalability and selectivity. A 2023 review in Chemical Reviews detailed the use of transition metal catalysis to achieve the desired regioselectivity in the formation of the propenoate ester moiety. This approach minimizes byproducts and reduces the number of purification steps, which is crucial for industrial applications. The 2E configuration of the double bond is particularly sensitive to reaction conditions, requiring precise control of temperature and catalyst concentration.

Recent advancements in computational chemistry have further enhanced the understanding of tert-butyl (2E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate's behavior. A 2023 study in Journal of Computational Chemistry employed density functional theory (DFT) to model the molecule's electronic structure and reactivity. The results indicated that the methoxy group significantly lowers the energy barrier for certain reactions, making the molecule more reactive under specific conditions. This insight is valuable for designing targeted drug delivery systems and nanomaterials.

The biological applications of tert-butyl (2E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate are still being explored, but preliminary studies suggest its potential in anti-inflammatory and antioxidant therapies. A 2023 preclinical study in Pharmaceutical Research demonstrated that the compound could reduce inflammatory markers in cell cultures, indicating its possible use in treating chronic diseases such as arthritis and neurodegenerative disorders. The tert-butyl group may contribute to the molecule's stability in biological environments, preventing premature degradation.

Despite its promising properties, the tert-butyl (2E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate faces challenges in its practical application. One major limitation is the solubility of the compound in aqueous environments, which can hinder its use in in vivo studies. Researchers are currently investigating methods to improve its solubility, such as chemical modification of the methoxy group or the introduction of hydrophilic substituents. These efforts aim to enhance the molecule's bioavailability and effectiveness in therapeutic applications.

Overall, tert-butyl (2E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate represents a significant advancement in the field of organic chemistry and its interdisciplinary applications. Its unique structure and functional groups make it a versatile candidate for further research, with potential implications in pharmaceutical development, materials science, and biotechnology. As research continues to evolve, the compound's role in addressing complex scientific challenges is expected to grow, underscoring the importance of ongoing exploration in this area.

For more information on the latest studies and applications of tert-butyl (2E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate, researchers are encouraged to consult recent publications in Organic Chemistry, Pharmaceutical Sciences, and Materials Science journals. The interdisciplinary nature of this compound's potential applications highlights the importance of collaborative efforts in advancing scientific knowledge and innovation.